Cas no 130548-06-0 (2(3H)-Thiophenone,3-aminodihydro-, (3R)-)

2(3H)-Thiophenone,3-aminodihydro-, (3R)- structure
130548-06-0 structure
Product Name:2(3H)-Thiophenone,3-aminodihydro-, (3R)-
CAS No:130548-06-0
MF:C4H7NOS
MW:117.169479608536
CID:227915
PubChem ID:7057932
Update Time:2025-04-19

2(3H)-Thiophenone,3-aminodihydro-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiophenone,3-aminodihydro-, (3R)-
    • (R)-3-Aminodihydro-2(3H)-thiophenone
    • (R)-Homocysteinethiolactone
    • 2(3H)-Thiophenone,3-aminodihydro-, (R)-
    • D-Homocysteine thiolactone
    • KIWQWJKWBHZMDT-GSVOUGTGSA-N
    • BDBM86205
    • 130548-06-0
    • PDSP1_001267
    • SCHEMBL6801710
    • PDSP2_001251
    • D-Homocysteinethiolactone
    • (3R)-3-aminothiolan-2-one
    • (R)-3-Aminodihydrothiophen-2(3H)-one
    • Inchi: 1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1
    • InChI Key: KIWQWJKWBHZMDT-GSVOUGTGSA-N
    • SMILES: S1C([C@@H](CC1)N)=O

Computed Properties

  • Exact Mass: 117.02483502g/mol
  • Monoisotopic Mass: 117.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.4Ų
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